Cas no 38854-46-5 (Hexa-N-acetylchitohexaose)

• Product Name: Hexa-N-acetylchitohexaose
• CAS No: 38854-46-5
• MF: C₄₈H₈₀N₆O₃₁
• MW: 1237.1704
• MDL: MFCD00210241
• CID: 306149
• PubChem ID: 197182
• Update Time: 2024-10-29

Hexa-N-acetylchitohexaose Chemical and Physical Properties

Names and Identifiers

• N,N',N'',N''',N''''-Pentaacetyl chitopentaose
• D-Glucose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• HEXAACETYL-CHITOHEXAOSE
• N,N',N'',N''',N'''',N'''''-Hexaacetylchitohexaose
• N,N?,N’’,N?’’,N?’’’,N?’’’’-Hexaacetylchitohexaose
• N,N’,N’’,N’’’,N’’’’,N’’’’’-Hexaacetylchitohexaose
• 4)-2-(acetylamino)-2-deoxy-
• 4)-O-2-(
• 4)-O-2-(acetylamino)-2-deoxy-b-D...
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• Chitin oligosaccharides DP6
• Chitinhexaose
• GLCNAC-BETA1-4GLCNAC-BETA1-4GLCNAC-BETA1-4GLCNAC-BETA1-4GLCNAC-BETA1-4GLCNAC
• N-acetylated chitohexaose
• O-2-(Acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-2-(acetylamino)-2-deoxy-D-glucose
• N-Acetylchitohexaose
• Hexa-N-acetylchitohexaose
• N-Acetylglucosamine hexamer
• N-Acetylglucosamine hexasaccharide
• Chitohexaose, hexa-N-acetyl (6CI)
• D-Glucose, O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-bet
• AS-82708
• Chitohexaose, hexa-N-acetyl
• FUHDMRPNDKDRFE-LPUYKFNUSA-N
• HY-N7698B
• 38854-46-5
• HNACH
• D-Glucose, O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-2-(acetylamino)-2-deoxy-
• DA-64125
• Nacos-6
• AKOS040758105
• DTXSID501315100
• 4-18-00-07591 (Beilstein Handbook Reference)
• CS-0135261
• BRN 0001006

• MDL： MFCD00210241
• Inchi： 1S/C48H80N6O31/c1-14(62)49-20(7-55)32(69)39(21(68)8-56)81-45-28(51-16(3)64)35(72)41(23(10-58)77-45)83-47-30(53-18(5)66)37(74)43(25(12-60)79-47)85-48-31(54-19(6)67)38(75)42(26(13-61)80-48)84-46-29(52-17(4)65)36(73)40(24(11-59)78-46)82-44-27(50-15(2)63)34(71)33(70)22(9-57)76-44/h7,20-48,56-61,68-75H,8-13H2,1-6H3,(H,49,62)(H,50,63)(H,51,64)(H,52,65)(H,53,66)(H,54,67)/t20-,21+,22+,23+,24+,25+,26+,27+,28+,29+,30+,31+,32+,33+,34+,35+,36+,37+,38+,39+,40+,41+,42+,43+,44-,45-,46-,47-,48-/m0/s1
• InChI Key： FUHDMRPNDKDRFE-LPUYKFNUSA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])N([H])C(C([H])([H])[H])=O)O[H])N([H])C(C([H])([H])[H])=O)O[H])N([H])C(C([H])([H])[H])=O)[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])N([H])C(C([H])([H])[H])=O)O[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])N([H])C(C([H])([H])[H])=O)O[C@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]([H])([C@]([H])(C([H])=O)N([H])C(C([H])([H])[H])=O)O[H]
• BRN： 0001006

Computed Properties

• Exact Mass: 1236.49000
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 85
• Rotatable Bond Count: 26
• Complexity: 2220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: -13.6
• Topological Polar Surface Area: 567

Experimental Properties

• Color/Form: No data available
• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >250°C (dec.)
• Boiling Point: 1648.3±0.0 °C at 760 mmHg
• Flash Point: 950.7±0.0 °C
• Refractive Index: 1.633
• Solubility: Soluble (620 g/l) (25 º C),
• PSA: 559.35000
• LogP: -10.89220
• Specific Rotation: -11.4 º (in H2O)
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Hexa-N-acetylchitohexaose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：LZ6653000
• Storage Condition：Hygro°Cop°C, Refrigerator, under inert atmosphere